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Abstract
Iodofenphos is an organophosphate insecticide and acaricide known for its efficacy against a

range of public health and agricultural pests. As an inhibitor of acetylcholinesterase, its

mechanism of action is well-characterized, leading to neurotoxicity in target organisms. This

technical guide provides an in-depth overview of the chemical structure, physicochemical and

toxicological properties, environmental fate, and relevant experimental methodologies of

Iodofenphos. All quantitative data are summarized in structured tables for ease of reference.

Furthermore, this guide includes a diagrammatic representation of its primary signaling

pathway and outlines key experimental workflows.

Chemical Structure and Identification
Iodofenphos, chemically known as O-(2,5-dichloro-4-iodophenyl) O,O-dimethyl

phosphorothioate, is an organothiophosphate compound.[1][2] Its structure is characterized by

a dichlorinated and iodinated phenyl group attached to a dimethyl phosphorothioate moiety.

Table 1: Chemical Identification of Iodofenphos
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Identifier Value

IUPAC Name
(2,5-dichloro-4-iodophenoxy)-dimethoxy-

sulfanylidene-λ⁵-phosphane[1]

CAS Number 18181-70-9[1]

Molecular Formula C₈H₈Cl₂IO₃PS[1]

Molecular Weight 413.00 g/mol

SMILES COP(=S)(OC)OC1=CC(=C(C=C1Cl)I)Cl

InChI
InChI=1S/C8H8Cl2IO3PS/c1-12-15(16,13-2)14-

8-4-5(9)7(11)3-6(8)10/h3-4H,1-2H3

Synonyms Jodfenphos, Alfacron, Nuvanol N, C 9491

Physicochemical Properties
The physical and chemical characteristics of Iodofenphos influence its environmental behavior

and biological availability. It is a white crystalline solid with a mild odor. Its low water solubility

and high octanol-water partition coefficient indicate a potential for bioaccumulation.

Table 2: Physicochemical Properties of Iodofenphos

Property Value

Melting Point 72-73 °C

Boiling Point 30.1 °C

Water Solubility <2 mg/L at 20 °C

Solubility in Organic Solvents (at 20 °C)

Acetone: 450 g/L, Toluene: 450 g/L,

Dichloromethane: 810 g/L, Methanol: 30 g/L,

Octan-1-ol: 30 g/L

Vapor Pressure 8.25 x 10⁻⁷ mm Hg at 20 °C

Octanol-Water Partition Coefficient (log Kow) 5.51
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Toxicological Profile
The primary mechanism of toxicity for Iodofenphos is the inhibition of the enzyme

acetylcholinesterase (AChE), which is crucial for the proper functioning of the nervous system.

Inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine, resulting in

overstimulation of cholinergic receptors and subsequent neurotoxic effects.

Table 3: Acute Toxicity of Iodofenphos

Species Route of Administration LD50 / LC50

Rat Oral 2330 mg/kg

Mouse Oral 3000 mg/kg

Rat Dermal >2000 mg/kg

Rat Inhalation (6 hours) >246 mg/m³

Environmental Fate and Metabolism
Iodofenphos is subject to degradation in the environment through various pathways, including

photolysis and microbial degradation. In soil and water, the primary degradation product is 2,5-

dichloro-4-iodophenol, formed by the cleavage of the P-O-aryl linkage.

Under illuminated conditions, the half-life of Iodofenphos in rainwater is approximately 0.4

days, while in non-illuminated rainwater, it extends to 1.9 days. In soil, the half-life is about 70.5

days with illumination and 85.1 days in the dark.

Metabolism studies in rats have shown that over 80% of an administered dose is eliminated in

the urine within 24 hours. Identified metabolites in rat urine include iodofenoxon, desmethyl

iodofenoxon, mono- and di-methyl phosphoric acid, phosphoric acid, and dimethyl

phosphorothioic acid. In goats, 4-iodophenol has been detected as a urinary metabolite. When

injected into tomato plants, the oxygen analog of Iodofenphos, iodofenoxon, has been

detected in the leaves.

Experimental Protocols
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Synthesis of Iodofenphos
A general method for the synthesis of Iodofenphos involves the targeted esterification of 2,5-

dichloro-4-iodophenol sodium salt with O,O-dimethylthiophosphoryl chloride.

Reaction: The reaction is typically carried out in an organic solvent such as dichloromethane

or benzene.

Conditions: The reaction mixture is maintained under controlled temperature and stirring.

Purification: Following the reaction, the product is purified through a series of steps including

filtration, solvent extraction, and crystallization to yield Iodofenphos.

Analytical Methods for Determination
The determination of Iodofenphos residues in various matrices is commonly performed using

gas chromatography (GC).

Sample Preparation: A common procedure for soil and water samples involves extraction

with an organic solvent like acetone or acetonitrile, followed by a clean-up step using

techniques such as solid-phase extraction (SPE) with silica gel or Florisil.

Gas Chromatography (GC): The extract is then analyzed by GC.

Detectors: A flame photometric detector (FPD) or a nitrogen-phosphorus detector (NPD)

are often used for their sensitivity and selectivity towards phosphorus-containing

compounds. Mass spectrometry (MS) can also be coupled with GC for definitive

identification and quantification.

Columns: Capillary columns, such as those with a 5% phenyl polysiloxane phase, are

suitable for separating Iodofenphos from other components in the sample.

In Vitro Acetylcholinesterase Inhibition Assay
The inhibitory potential of Iodofenphos on acetylcholinesterase can be assessed using an in

vitro colorimetric assay based on the Ellman method.
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Principle: The assay measures the activity of AChE by monitoring the production of

thiocholine from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-

nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate, which

can be quantified spectrophotometrically at 412 nm.

Procedure:

Prepare solutions of AChE, the test compound (Iodofenphos) at various concentrations,

the substrate (acetylthiocholine iodide), and DTNB in a suitable buffer (e.g., phosphate

buffer, pH 8.0).

In a 96-well plate, pre-incubate the enzyme with the inhibitor (Iodofenphos) for a specific

period.

Initiate the reaction by adding the substrate and DTNB.

Monitor the increase in absorbance at 412 nm over time using a microplate reader.

The rate of the reaction is proportional to the enzyme activity. The percentage of inhibition

is calculated by comparing the reaction rates in the presence and absence of the inhibitor.

Signaling Pathway and Experimental Workflow
The primary mode of action of Iodofenphos is the inhibition of acetylcholinesterase, leading to

the accumulation of acetylcholine in the synaptic cleft and subsequent overstimulation of

cholinergic receptors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1672028?utm_src=pdf-body
https://www.benchchem.com/product/b1672028?utm_src=pdf-body
https://www.benchchem.com/product/b1672028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cholinergic Synapse

Acetylcholine (ACh)

Acetylcholinesterase (AChE)

Hydrolyzed by

Postsynaptic Receptor
Binds to

Choline + Acetate

Produces

Nerve Impulse
Propagation

Activates

Iodofenphos
Inhibits

Click to download full resolution via product page

Caption: Inhibition of Acetylcholinesterase by Iodofenphos.

The following diagram illustrates a general workflow for the analysis of Iodofenphos residues

in environmental samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Iodofenphos: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1672028#iodofenphos-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1672028#iodofenphos-chemical-structure-and-properties
https://www.benchchem.com/product/b1672028#iodofenphos-chemical-structure-and-properties
https://www.benchchem.com/product/b1672028#iodofenphos-chemical-structure-and-properties
https://www.benchchem.com/product/b1672028#iodofenphos-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672028?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

